Cas no 79340-57-1 (1H-Imidazole,1-[tri(methyl-d3)silyl]- (9CI))

• Product Name: 1H-Imidazole,1-[tri(methyl-d3)silyl]- (9CI)
• CAS No: 79340-57-1
• MF: C₆H₁₂N₂Si
• MW: 149.313837051392
• CID: 554819
• PubChem ID: 12319928
• Update Time: 2025-04-19

1H-Imidazole,1-[tri(methyl-d3)silyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-[tri(methyl-d3)silyl]- (9CI)
• N-(TRIMETHYL-D9-SILYL)IMIDAZOLE
• 1,3,4-Thiadiazole, 2-acetamido-5-(4-pyridyl)-
• 2-Acetamido-5-(4-pyridyl)-1,3,4-thiadiazole
• 2-acetylamino-5-(4-pyridyl)-1,3,4-thiadiazole
• AC1L2DUE
• ACETAMIDE, N-(5-(4-PYRIDYL)-1,3,4-THIADIAZOL-2-YL)-
• AP-263
• BRN 0198030
• CTK8I4317
• N-([4]Pyridyl-[1,3,4]thiadiazol-2-yl)-acetamid
• N-([4]pyridyl-[1,3,4]thiadiazol-2-yl)-acetamide
• N-([D9]Trimethylsilyl)imidazol
• N-(< D9> Trimethylsilyl)imidazol
• Oprea1_238543
• Oprea1_646474
• 79340-57-1

• Inchi： 1S/C6H12N2Si/c1-9(2,3)8-5-4-7-6-8/h4-6H,1-3H3/i1D3,2D3,3D3
• InChI Key： YKFRUJSEPGHZFJ-GQALSZNTSA-N
• SMILES： [Si](C([2H])([2H])[2H])(C([2H])([2H])[2H])(C([2H])([2H])[2H])N1C=NC=C1

Computed Properties

• Exact Mass: 149.133465639g/mol
• Monoisotopic Mass: 149.133465639g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 1.56610